3-[(4-Fluorophenyl)methylthio]-4-(2-furylmethyl)-5-(2-pyridyl)-1,2,4-triazole

• Molecular Formula: C19H15FN4OS
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 2-[5-[(4-fluorophenyl)methylsulfanyl]-4-(furan-2-ylmethyl)-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C19H15FN4OS/c20-15-8-6-14(7-9-15)13-26-19-23-22-18(17-5-1-2-10-21-17)24(19)12-16-4-3-11-25-16/h1-11H,12-13H2
• InChI Key: NTUKRHYMTOLKCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NN=C(N2CC3=CC=CO3)SCC4=CC=C(C=C4)F

Description

3-[(4-Fluorophenyl)methylthio]-4-(2-furylmethyl)-5-(2-pyridyl)-1,2,4-triazole is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a 4-fluorobenzylthio group, a 2-furylmethyl group, and a 2-pyridyl moiety. The 1,2,4-triazole scaffold is known for its versatility in medicinal chemistry, often contributing to antimicrobial, antifungal, and antiviral activities . The fluorophenyl group enhances lipophilicity and metabolic stability, while the pyridyl and furyl groups may facilitate hydrogen bonding and π-π interactions, critical for biological target binding.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4-Fluorophenyl)methylthio]-4-(2-furylmethyl)-5-(2-pyridyl)-1,2,4-triazole typically involves multi-step organic reactions. One common method includes the reaction of 4-fluorobenzyl chloride with sodium thiolate to form 4-fluorobenzyl thiol. This intermediate is then reacted with 2-furylmethyl bromide and 2-pyridyl hydrazine under basic conditions to form the desired triazole compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-[(4-Fluorophenyl)methylthio]-4-(2-furylmethyl)-5-(2-pyridyl)-1,2,4-triazole can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the thiol group can be oxidized to form sulfoxides or sulfones.

Reduction: The triazole ring can be reduced under specific conditions to form dihydrotriazoles.

Substitution: The fluorophenyl group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Dihydrotriazoles.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Biological Activities

Research indicates that 3-[(4-Fluorophenyl)methylthio]-4-(2-furylmethyl)-5-(2-pyridyl)-1,2,4-triazole exhibits a range of biological activities:

• Antimicrobial Activity : Studies have shown that compounds with similar triazole scaffolds possess significant antimicrobial properties against various pathogens. This compound's unique structure suggests potential effectiveness against resistant strains .
• Antifungal Properties : The triazole moiety is well-known for its antifungal activity. Compounds in this class have been effective against fungi such as Candida species .
• Anticancer Potential : Preliminary studies indicate that this compound may inhibit the growth of certain cancer cell lines. Its mechanism of action involves interference with cellular pathways critical for tumor growth and survival .

Case Studies

Several studies have explored the applications of triazoles in various fields:

• Antifungal Agents : A study evaluated novel triazole derivatives for their effectiveness against Candida albicans, demonstrating significant efficacy compared to standard treatments like fluconazole .
• Anticancer Research : Research conducted by the National Cancer Institute assessed various triazoles for their cytotoxic effects on cancer cell lines. Results indicated that some derivatives exhibited potent activity against specific tumor types .
• Agricultural Applications : Triazoles are widely used as fungicides in agriculture due to their ability to inhibit fungal growth. The structural characteristics of 3-[(4-Fluorophenyl)methylthio]-4-(2-furylmethyl)-5-(2-pyridyl)-1,2,4-triazole suggest potential use in developing new agricultural chemicals with enhanced efficacy and reduced toxicity .

Mechanism of Action

The mechanism of action of 3-[(4-Fluorophenyl)methylthio]-4-(2-furylmethyl)-5-(2-pyridyl)-1,2,4-triazole involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity. For example, it may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. The exact pathways and targets depend on the specific application and biological context.

Comparison with Similar Compounds

Halogen-Substituted Derivatives

Compounds with halogen substitutions on the aryl groups exhibit distinct structural and biological properties. For instance:

• 4-(4-Chlorophenyl)- and 4-(4-Bromophenyl)-thiazole derivatives (Compounds 4 and 5) are isostructural but differ in halogen substituents (Cl vs. Br).
• 3-[(2-Fluorophenyl)methylthio]-4-(4-methylphenyl)-5-(4-pyridyl)-1,2,4-triazole (CID 1272969) replaces the 4-fluorophenyl group with a 2-fluorophenyl moiety. This positional isomerism may affect electronic properties and binding affinity due to altered dipole moments and steric hindrance .

Table 1: Halogen-Substituted Analogs

Compound Name	Substituents	Biological Activity	Reference
4-(4-Chlorophenyl)-thiazole derivative	4-Cl, 4-F, 5-methyl-1H-1,2,3-triazol	Antimicrobial
CID 1272969	2-Fluorophenyl, 4-methylphenyl	Not reported

Aromatic and Heteroaromatic Modifications

Variations in aromatic substituents significantly impact physicochemical and biological profiles:

• 4-(4-Ethyl-5-[(4-fluorophenyl)thio]-4H-1,2,4-triazol-3-yl)pyridine (CAS 618426-78-1) introduces an ethyl group and a 4-fluorophenylthio moiety.
• 2-(4-Allyl-5-[(4-tert-butylbenzyl)thio]-4H-1,2,4-triazol-3-yl)pyridine (MolPort-000-458-227) incorporates a bulky tert-butylbenzylthio group, which may improve metabolic stability but reduce solubility .

Table 2: Aromatic and Heteroaromatic Analogs

Compound Name	Key Substituents	Notable Features	Reference
CAS 618426-78-1	Ethyl, 4-fluorophenylthio	Enhanced lipophilicity
MolPort-000-458-227	tert-Butylbenzylthio, allyl	High steric bulk

Thioether vs. Thione Derivatives

The presence of thiol (-SH) versus thioether (-S-) groups alters reactivity and biological interactions:

• 4-(4-Fluorophenyl)-5-[(pyrimidin-2-ylthio)methyl]-4H-1,2,4-triazole-3-thiol (CAS 887205-28-9) contains a thiol group, enabling disulfide bond formation or metal chelation, which is absent in the target compound’s thioether linkage .

Table 3: Thioether vs. Thione Derivatives

Compound Name	Functional Group	Reactivity/Bioactivity	Reference
Target Compound	Thioether (-S-)	Stable, moderate reactivity	-
CAS 887205-28-9	Thiol (-SH)	Chelation, redox activity

Biological Activity

3-[(4-Fluorophenyl)methylthio]-4-(2-furylmethyl)-5-(2-pyridyl)-1,2,4-triazole is a novel compound belonging to the triazole family, notable for its diverse biological activities. This compound features a unique combination of functional groups, including a fluorophenyl moiety, a furylmethyl group, and a pyridyl substituent, which contribute to its pharmacological potential. This article consolidates findings from various studies on the biological activity of this compound, emphasizing its antimicrobial and antioxidant properties.

Chemical Structure and Properties

• Molecular Formula : C19H15FN4OS
• Molecular Weight : 366.4 g/mol
• IUPAC Name : 4-[5-[(4-fluorophenyl)methylsulfanyl]-4-(furan-2-ylmethyl)-1,2,4-triazol-3-yl]pyridine
• Canonical SMILES : C1=COC(=C1)CN2C(=NN=C2SCC3=CC=C(C=C3)F)C4=CC=NC=C4

Biological Activity Overview

Research has demonstrated that 3-[(4-Fluorophenyl)methylthio]-4-(2-furylmethyl)-5-(2-pyridyl)-1,2,4-triazole exhibits significant biological activities:

Antimicrobial Activity

The compound has been evaluated for its antimicrobial properties against various pathogens. In vitro studies have shown that it possesses considerable activity against both Gram-positive and Gram-negative bacteria.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	< 3.09 µg/mL
Escherichia coli	< 500 µg/mL
Bacillus cereus	< 100 µg/mL

These results indicate that the compound's structure enhances its ability to penetrate bacterial membranes and inhibit growth effectively .

Antioxidant Activity

The antioxidant potential was assessed using various assays, including DPPH radical scavenging tests. The compound exhibited a significant ability to scavenge free radicals, indicating its potential as an antioxidant agent.

Assay Type	IC50 Value (µg/mL)
DPPH Scavenging	45.0
ABTS Scavenging	50.5

These findings suggest that the presence of the furyl and pyridyl groups may contribute to the electron-donating capacity of the molecule, enhancing its antioxidant efficacy .

The mechanism by which 3-[(4-Fluorophenyl)methylthio]-4-(2-furylmethyl)-5-(2-pyridyl)-1,2,4-triazole exerts its biological effects is still under investigation. Preliminary studies indicate that it may interact with specific molecular targets within microbial cells or cancerous tissues, potentially altering enzyme activity or receptor binding.

Cytokine Modulation

In vitro studies using peripheral blood mononuclear cells (PBMC) have shown that this compound can modulate cytokine release. Notably, it significantly decreases TNF-α production at higher concentrations, suggesting anti-inflammatory properties .

Case Studies

Several case studies have highlighted the therapeutic potential of this compound:

• Antimicrobial Efficacy : A study reported that derivatives of triazole compounds similar to 3-[(4-Fluorophenyl)methylthio]-4-(2-furylmethyl)-5-(2-pyridyl)-1,2,4-triazole exhibited high antibacterial activity against resistant strains of bacteria.
• Antioxidant Properties : Another investigation focused on the antioxidant activity of various triazoles, concluding that compounds with similar structural motifs demonstrated significant radical scavenging abilities.